4-(Cyclohexyloxy)benzonitrile

• IUPAC Name: 4-cyclohexyloxybenzonitrile
• InChI: InChI=1S/C13H15NO/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h6-9,12H,1-5H2
• InChI Key: XTMHFCUGHJGBMY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC=C(C=C2)C#N
• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol

Description

4-(Cyclohexyloxy)benzonitrile is a chemical compound with the CAS Number: 270260-65-6. It has a molecular weight of 201.27 and its linear formula is C13H15NO. It is stored in a dry room at room temperature. The compound is solid or viscous liquid in its physical form.

Molecular Structure Analysis

The InChI code for 4-(Cyclohexyloxy)benzonitrile is 1S/C13H15NO/c14-10-11-6-8-13(9-7-11)15-12-4-2-1-3-5-12/h6-9,12H,1-5H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

4-(Cyclohexyloxy)benzonitrile is a solid or viscous liquid at room temperature. It has a molecular weight of 201.27.

Scientific Research Applications

Molecular Dynamics and Liquid Crystals

• Molecular Dynamics Simulation of Isotropic and Nematic Phases: 4-(trans-4-Pentyl-cyclohexyl)-benzonitrile (PCH-5), a related compound, has been studied through molecular dynamics simulations, focusing on isotropic liquid and nematic mesophase. This research highlights the molecular interactions and anisotropic behaviors in these phases, crucial for understanding liquid crystals (Krümer, Paschek, & Geiger, 1993).

Material Science and Electrochemistry

• Electrolyte Additive in Lithium Ion Batteries: 4-(Trifluoromethyl)-benzonitrile, another derivative, has been used as a novel electrolyte additive in high voltage lithium ion batteries, significantly improving cyclic stability and capacity retention (Huang et al., 2014).

Pharmaceutical Applications

• Nonsteroidal Androgen Receptor Antagonist: A derivative, 4-((1R,2R)-2-hydroxycyclohexyl)-2(trifluoromethyl)benzonitrile, has been developed as a novel, nonsteroidal androgen receptor antagonist, useful for sebum control and treatment of androgenetic alopecia (Li et al., 2008).

Fluorescence Studies and Photochemistry

• Dual Fluorescence in Polar Solvents

  The dual fluorescence of 4-(N,N-dimethylamino)benzonitrile in polar solvents was studied, with implications for understanding molecular conformation and charge transfer states (Atsbeha, Mohammed, & Redi-Abshiro, 2010).

• Fluorescence Polarity Probes

  Dialkylaminobenzonitriles, like 4-(N,N-dimethylamino)benzonitrile, have been used as fluorescence polarity probes in aqueous solutions of cyclodextrins, enhancing the understanding of photophysical behavior and complexation (Cox, Hauptman, & Turro, 1984).

Organic Chemistry and Synthesis

• Benzonitrile Synthesis: New protocols for the synthesis of benzonitriles, including those incorporating cyclohexyl groups, have been developed, showing relevance in pharmaceuticals and agrochemicals (Jia & Wang, 2016).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation and serious eye irritation. The safety precautions include avoiding contact with skin and eyes, and not breathing dust.